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Compound of Interest

Compound Name: AM-8123

Cat. No.: B15570654

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the dosing, administration, and
relevant experimental protocols for the use of AM-8123, a potent and orally active apelin
receptor (APJ) agonist, in rat models of cardiovascular disease.[1][2]

Overview of AM-8123

AM-8123 is a small-molecule agonist of the APJ receptor, which plays a crucial role in
cardiovascular function.[2][3] Activation of the APJ receptor by AM-8123 has been shown to
improve cardiac function, particularly in models of heart failure.[4] Its mechanism of action
involves the activation of downstream signaling pathways, including the phosphorylation of
ERK and AKT.[4] AM-8123 exhibits favorable pharmacokinetic properties in rats, including
good oral bioavailability, making it a valuable tool for preclinical cardiovascular research.[4]

Quantitative Data Summary

The following tables summarize the available quantitative data for the dosing and
pharmacokinetics of AM-8123 in rat models.

Table 1: Dosing Regimens for AM-8123 in Rat Models
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Oral

Bioavailability

greater than pyr-

apelin-13

Oral (p.0.) vs.

Intravenous (i.v.)

2 mg/kg (p.o.) vs.
0.5 mg/kg (i.v.)

Administration Dosing
Dose Rat Model Reference
Route Schedule
) ) Myocardial
Twice daily for 9 ]
Oral (p.o.) 100 mg/kg Infarction (LAD [4]
weeks o
ligation)
) ) Pharmacokinetic
Intravenous (i.v.) 0.5 mg/kg Single dose ) [4]
studies
] 0.035, 0.09, 0.9, Escalating single N
Intravenous (i.v.) Not specified [2]
and 9 mg/kg doses
0.002, 0.0045, . .
) Escalating Myocardial
Intravenous (i.v.)  0.02, 0.045, 0.2, )
) doses, each for Infarction (LAD [5]
Infusion 0.45, 2,and 8 ] o
10 minutes ligation)
mg/kg
Table 2: Pharmacokinetic Parameters of AM-8123 in Rats
Administration
Parameter Value Dose Reference
Route
Terminal Half-life .
3.2 hours Intravenous (i.v.) 0.5 mg/kg [4]
(t2)
Volume of .
S 0.81 L/kg Intravenous (i.v.) 0.5 mg/kg [4]
Distribution (Vss)
Clearance (CL) Moderate Intravenous (i.v.) 0.5 mg/kg [4]
Appreciably

Experimental Protocols

This section provides detailed methodologies for key experiments involving the administration
of AM-8123 to rat models of myocardial infarction.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7205427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7205427/
https://www.medchemexpress.com/am-8123.html
https://df6sxcketz7bb.cloudfront.net/manuscripts/132000/132898/jci.insight.132898.sd.pdf
https://www.benchchem.com/product/b15570654?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7205427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7205427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7205427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7205427/
https://www.benchchem.com/product/b15570654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Left Anterior Descending (LAD) Coronary Artery Ligation
Model

This protocol describes the surgical procedure to induce myocardial infarction (Ml) in rats.
Materials:
» Anesthesia (e.g., ketamine/xylazine cocktail)

Endotracheal tube

Mechanical ventilator

Surgical instruments (scalpel, forceps, retractors, needle holder)

Suture material (e.g., 6-0 silk)

Stereomicroscope

Procedure:

Anesthetize the rat and place it in a supine position on a heating pad to maintain body
temperature.

« Intubate the rat and connect it to a mechanical ventilator.

o Perform a left thoracotomy to expose the heart.

» Gently retract the ribs to visualize the left anterior descending (LAD) coronary artery.
¢ Using a stereomicroscope for visualization, pass a suture needle under the LAD.

e Permanently ligate the LAD to induce myocardial ischemia.[6][7][8][9][10]

» Close the thoracic cavity in layers and allow the rat to recover.

AM-8123 Formulation and Administration
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Formulation for Oral Administration (Gavage): A formulation for a related compound, AMG 986,
has been described as 2% hydroxpropyl methylcellulose, 1% Pluronic F68, pH 10.[5] A similar
vehicle could be considered for AM-8123, with appropriate solubility and stability testing.

Formulation for Intravenous Administration: A vehicle used for intravenous infusion of AM-8123
is 25% HPbCD, 10% PEG400, pH 9.5 with NaOH.[5]

Oral Gavage Protocol:
e Accurately weigh the required amount of AM-8123 and prepare the formulation.
e Gently restrain the rat.

 Insert a gavage needle into the esophagus and deliver the formulation directly into the
stomach.

Intravenous Injection Protocol:

Prepare the AM-8123 formulation in a sterile syringe.

Place the rat in a restrainer to expose the tail.

Warm the tail to dilate the lateral tail veins.

Insert a needle into one of the lateral tail veins and administer the drug.

Assessment of Cardiac Function

Echocardiography Protocol:

Lightly anesthetize the rat.

Shave the chest area to ensure good probe contact.

Apply ultrasound gel to the chest.

Use a high-frequency ultrasound probe to obtain parasternal long-axis and short-axis views
of the heart.[11][12][13]
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o Measure left ventricular dimensions, ejection fraction (EF), and fractional shortening (FS) to
assess cardiac function.[1][14]

Pressure-Volume (PV) Loop Analysis Protocol:

e Anesthetize the rat and insert a pressure-volume catheter into the left ventricle via the right
carotid artery.[15][16]

» Allow the animal to stabilize.
o Record baseline pressure and volume data.

o Perform transient preload reduction (e.g., by occluding the inferior vena cava) to generate a
family of PV loops.[3][17][18]

» Analyze the data to determine load-independent measures of cardiac contractility and
diastolic function.

Visualizations

The following diagrams illustrate the signaling pathway of AM-8123 and a typical experimental
workflow.
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Caption: Signaling pathway of AM-8123 via the APJ receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570654#dosing-and-administration-of-am-8123-in-
rat-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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